Cas no 550354-42-2 (N-cyclohexylquinoline-8-sulfonamide)

• Product Name: N-cyclohexylquinoline-8-sulfonamide
• CAS No: 550354-42-2
• MF: C₁₅H₁₈N₂O₂S
• MW: 290.380622386932
• CID: 6432557
• PubChem ID: 4130907
• Update Time: 2025-10-25

N-cyclohexylquinoline-8-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexylquinoline-8-sulfonamide
• F1414-0496
• N-cyclohexyl-8-quinolinesulfonamide
• 550354-42-2
• AKOS003589559
• SCHEMBL15225714
• AQ-390/12118959
• SR-01000908724
• VU0489244-1
• SR-01000908724-1
• 8-Quinolinesulfonamide, N-cyclohexyl-

• Inchi： 1S/C15H18N2O2S/c18-20(19,17-13-8-2-1-3-9-13)14-10-4-6-12-7-5-11-16-15(12)14/h4-7,10-11,13,17H,1-3,8-9H2
• InChI Key： XXHIQKHFTXVDSO-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2S(NC2CCCCC2)(=O)=O)C=CC=1

Computed Properties

• Exact Mass: 290.10889899g/mol
• Monoisotopic Mass: 290.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 476.2±37.0 °C(Predicted)
• pka: 10.76±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on N-cyclohexylquinoline-8-sulfonamide

Comprehensive Overview of N-cyclohexylquinoline-8-sulfonamide (CAS No. 550354-42-2): Properties, Applications, and Research Insights

N-cyclohexylquinoline-8-sulfonamide (CAS No. 550354-42-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This quinoline derivative is characterized by its unique molecular structure, combining a sulfonamide functional group with a cyclohexyl substituent. Its structural features make it a valuable intermediate for synthesizing bioactive molecules, particularly in drug discovery and agrochemical development. Researchers are increasingly exploring its potential due to its enhanced solubility and bioavailability compared to simpler quinoline analogs.

In recent years, the demand for N-cyclohexylquinoline-8-sulfonamide has risen alongside growing interest in targeted drug delivery systems and small-molecule therapeutics. Its CAS No. 550354-42-2 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in modern chemistry. The compound’s sulfonamide moiety is particularly noteworthy, as this group is known to exhibit diverse biological activities, including antimicrobial and anti-inflammatory effects. This aligns with current trends in antibiotic resistance research and precision medicine, where novel molecular scaffolds are urgently needed.

The synthesis of N-cyclohexylquinoline-8-sulfonamide typically involves multi-step organic reactions, with emphasis on regioselective sulfonylation and cyclohexylamine conjugation. Advanced techniques like HPLC purification and NMR characterization ensure high purity, a critical factor for its applications in high-throughput screening and medicinal chemistry. Recent studies highlight its role as a kinase inhibitor precursor, a hot topic in cancer therapy research, where modulating enzyme activity is a key strategy.

From an industrial perspective, CAS No. 550354-42-2 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are optimizing routes to reduce waste and energy consumption, addressing the global push for eco-friendly chemical production. Additionally, its stability under various pH conditions makes it a candidate for formulation additives in specialty chemicals, resonating with innovations in smart materials and coatings technology.

Beyond pharmaceuticals, N-cyclohexylquinoline-8-sulfonamide is explored in material science for its potential in organic electronics and photocatalysis. Its conjugated quinoline core allows for light absorption tuning, a property leveraged in solar cell research—a field gaining traction due to renewable energy demands. Such interdisciplinary applications underscore its versatility, making it a recurring subject in patent filings and scientific publications.

For researchers sourcing 550354-42-2, quality benchmarks like ≥98% purity and GC/MS validation are essential. Suppliers often provide custom synthesis services to meet project-specific needs, catering to the rise of personalized chemical solutions. As the scientific community prioritizes AI-driven molecular design, compounds like N-cyclohexylquinoline-8-sulfonamide serve as test cases for computational modeling accuracy.

In summary, N-cyclohexylquinoline-8-sulfonamide (CAS No. 550354-42-2) exemplifies the intersection of traditional organic chemistry and cutting-edge applications. Its adaptability across drug development, renewable energy, and advanced materials positions it as a compound of enduring scientific and industrial value. Ongoing research will likely uncover further utilities, solidifying its place in the molecular innovation landscape.